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Cbz-O-methyl-L-serine chromatographic
purification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Chemical Profile: Cbz-O-Methyl-L-Serine

The table below summarizes the fundamental chemical information for your target compound, which is

crucial for planning your experiments.

Property Value /| Description

CAS Registry  134807-65-1 [1]
Number

Other Names  Cbz-L-Serine(methyl ether); CBZ-O-METHYL-L-SER; CBZ-(S)-2-AMINO-3-
METHOXYLPROPANOIC ACID [1]

Molecular C12H15NOs [1]

Formula

Molecular 253.25 g/mol [1]

Weight

SMILES COC[C@@H] (C(=0)0)NC(=0)0Cclcccccl 1]
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Property Value / Description
Related N-Cbz-L-serine methyl ester (CAS 1676-81-9). This is a different compound, but its
Compound properties can be informative. It is a pale yellow viscous liquid or solid, with a boiling

point of 170 °C at 0.1 mmHg and a flash point of 113 °C [2] [3].

Chromatographic Purification Methodologies

Here are detailed protocols for two purification approaches suitable for protected amino acids like Cbz-O-

methyl-L-serine.

Method 1: Standard Silica Gel Chromatography

This is the most common initial approach for purifying organic compounds.

¢ Stationary Phase: Silica gel (60-200 mesh for flash chromatography).

¢ Mobile Phase: A gradient starting from a non-polar solvent like hexane or heptane, moving to a more
polar solvent like ethyl acetate. The exact ratio needs optimization via TLC. A common starting point
could be a 70:30 or 60:40 mixture of Heptane/Ethyl Acetate.

e Sample Preparation: The crude product should be dissolved in a minimal amount of the mobile
phase's less polar component [4].

e Workflow Overview:
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Method 2: lon-Assisted Chromatography for Problematic
Purifications

If your compound is highly polar and does not resolve well on standard silica gel, a recently developed

technique can be highly effective [5].

¢ Principle: Adding ionic salts like calcium chloride to the mobile phase can dramatically improve the
separation of highly polar compounds on normal-phase (silica) chromatography.

e Stationary Phase: Standard silica gel.

e Mobile Phase Preparation: Add Calcium Chloride (CaClz) to your standard solvent system (e.g., 1-
5% v/v of a 1M aqueous solution in an organic solvent like ethyl acetate or dichloromethane). The
technique was discovered using tap water (which contains Ca2* ions) instead of deionized water [5].

e Application: This method is particularly suited for polar organic compounds, including amines, amine
salts, and peptides [5].
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FAQs and Troubleshooting Guide

Issue Possible Cause Solution

Low Recovery Sample precipitation Ensure sample is fully dissolved and filtered before loading
from Column on column; strong [4]. Use a slightly more polar solvent to dissolve the crude.
adsorption to silica. Consider using the ion-assisted method to disrupt strong
interactions [5].
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Issue Possible Cause Solution

Poor Solvent gradient not Optimize the mobile phase ratio using TLC with various

Separation / optimal for the solvent systems. If the compound is highly polar, switch to

Co-elution compound's polarity. the lon-Assisted Chromatography method [5].

Product is a Common issue with The related compound N-Cbz-L-serine methyl ester is also

Viscous Oil protected amino acid reported as a viscous liquid or solid [2] [3]. Trituration
esters. (scratching and washing with a cold solvent like cold diethyl

ether or pentane) can help induce crystallization.

Essential Pre-Purification Steps

Proper sample preparation is critical for successful chromatography [4].

e Sample Clarification: Ensure your crude sample is fully dissolved. Centrifuge the solution at high
speed (e.g., 10,000 xg for 15 min) and filter it through a membrane filter (e.g., 0.45 pum) to remove all
particulate matter [4].

¢ Stability Check: Perform quick stability tests on a small amount of crude product by checking its
appearance in different solvents and pH conditions to ensure it won't degrade during the purification
process [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cbz-O-methyl-L-serine chromatographic purification]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1535236#cbz-0-methyl-I-

serine-chromatographic-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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